Cas no 811450-27-8 (6-bromo-2-ethylpyrimidin-4-amine)

• Product Name: 6-bromo-2-ethylpyrimidin-4-amine
• CAS No: 811450-27-8
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 715290
• PubChem ID: 45094626
• Update Time: 2025-06-14

6-bromo-2-ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,6-bromo-2-ethyl-
• 4-Pyrimidinamine,6-bromo-2-ethyl-(9CI)
• 6-Bromo-2-ethyl-4-pyrimidinamine
• 6-bromo-2-ethylpyrimidin-4-amine
• DTXSID401301059
• AKOS026729007
• SB60196
• EN300-140666
• 811450-27-8

• Inchi： 1S/C6H8BrN3/c1-2-6-9-4(7)3-5(8)10-6/h3H,2H2,1H3,(H2,8,9,10)
• InChI Key： BOAVHEKZVCPPMS-UHFFFAOYSA-N
• SMILES： BrC1C=C(N)N=C(CC)N=1

Computed Properties

• Exact Mass: 200.99
• Monoisotopic Mass: 200.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.7

6-bromo-2-ethylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-bromo-2-ethylpyrimidin-4-amine

Comprehensive Overview of 6-Bromo-2-ethylpyrimidin-4-amine (CAS No. 811450-27-8): Properties, Applications, and Industry Insights

6-Bromo-2-ethylpyrimidin-4-amine (CAS No. 811450-27-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a bromine substituent at the 6-position and an ethyl group at the 2-position, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₆H₈BrN₃, and unique structural properties enable applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for small molecule therapeutics and precision agriculture solutions has driven interest in 6-bromo-2-ethylpyrimidin-4-amine. Researchers frequently search for "pyrimidine-based drug candidates" or "brominated heterocycles in medicinal chemistry," reflecting its relevance in modern R&D. The compound’s CAS number 811450-27-8 is often queried in chemical databases to access technical data sheets, safety profiles, and synthetic protocols.

From a synthetic perspective, 6-bromo-2-ethylpyrimidin-4-amine serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in creating complex molecular architectures. Its amine functionality allows for further derivatization, enabling the introduction of pharmacophores or agrochemical motifs. Recent publications highlight its utility in designing anticancer agents and antifungal compounds, aligning with trends in personalized medicine and sustainable crop protection.

Analytical characterization of CAS 811450-27-8 typically involves techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods confirm the compound’s structural integrity and purity, critical for reproducibility in research. Industry professionals often seek information on "scalable synthesis of 6-bromo-2-ethylpyrimidin-4-amine" or "patented applications of bromopyrimidines," underscoring its commercial potential.

Environmental and regulatory considerations for 6-bromo-2-ethylpyrimidin-4-amine are equally important. While not classified as hazardous under current guidelines, proper handling protocols—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. The compound’s logP value and biodegradability profile are frequently analyzed to assess its ecological impact, a topic gaining traction in green chemistry discussions.

In conclusion, 6-bromo-2-ethylpyrimidin-4-amine (CAS No. 811450-27-8) represents a critical scaffold in modern chemical innovation. Its applications span drug discovery, material science, and agrochemical development, making it a focal point for interdisciplinary research. As the scientific community continues to explore structure-activity relationships (SAR) and sustainable synthesis routes, this compound will likely remain at the forefront of cutting-edge advancements.